Cas no 1049362-27-7 (2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide)

2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide structure
1049362-27-7 structure
Product Name:2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide
CAS No:1049362-27-7
MF:C28H35N3O2
MW:445.596407175064
CID:5763576
PubChem ID:44055234
Update Time:2024-01-14

2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide
    • 1049362-27-7
    • AKOS024503745
    • 2-(4-(tert-butyl)phenoxy)-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)acetamide
    • 2-(4-tert-butylphenoxy)-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)ethyl]acetamide
    • F5260-0189
    • Inchi: 1S/C28H35N3O2/c1-28(2,3)23-11-13-24(14-12-23)33-20-27(32)29-18-26(25-10-7-16-30(25)4)31-17-15-21-8-5-6-9-22(21)19-31/h5-14,16,26H,15,17-20H2,1-4H3,(H,29,32)
    • InChI Key: YKZBPQTVEJVGLN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C)(C)C)CC(NCC(C1=CC=CN1C)N1CC2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 445.27292737g/mol
  • Monoisotopic Mass: 445.27292737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 46.5Ų

2-(4-tert-butylphenoxy)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]acetamide Pricemore >>

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